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Compound of Interest

Compound Name: 4,4'-Stilbenedicarboxylic acid

CAS No.: 74299-91-5

Cat. No.: B3152751

Get Quote

4,4'-Stilbenedicarboxylic acid (SDA) is a highly versatile organic compound whose rigid,

linear geometry and bifunctional nature have positioned it as a critical building block in

advanced materials science and pharmaceutical research.[1][2][3] Characterized by a central

stilbene core—a diphenylethylene group—flanked by two carboxylic acid moieties, SDA's

structure is deceptively simple. This precise arrangement provides a stable, conjugated

backbone that is instrumental in the rational design of complex molecular architectures. This

guide offers a senior application scientist's perspective on the core properties, synthesis, and

pivotal applications of SDA, with a focus on the causality behind its utility in metal-organic

frameworks (MOFs), drug discovery, and advanced functional materials.

Part 1: Core Physicochemical Properties and
Isomerism
A comprehensive understanding of SDA begins with its fundamental properties, which dictate

its behavior in synthetic and applied contexts. The molecule's high degree of symmetry, rigidity,

and the presence of hydrogen-bonding carboxyl groups are central to its function.
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Key Data Summary
The essential physicochemical properties of 4,4'-Stilbenedicarboxylic acid are summarized

below. It is critical to distinguish between the more common trans (E) isomer and the less-

studied cis (Z) isomer, as their distinct geometries lead to different applications and material

topologies.[4][5]

Property Value Notes

Chemical Formula C₁₆H₁₂O₄ [1][6][7][8]

Molecular Weight
268.27 g/mol (also cited as

268.26 g/mol )
[1][6][7][9]

IUPAC Name

4-[(1E)-2-(4-

carboxyphenyl)ethenyl]benzoic

acid (trans-isomer)

[10]

4-[(1Z)-2-(4-

carboxyphenyl)ethenyl]benzoic

acid (cis-isomer)

[11]

Synonyms

4,4'-(1,2-Ethenediyl)bisbenzoic

acid, H₂SDC, 4,4'-

Dicarboxystilbene

[7][12]

CAS Number 100-31-2 (trans-isomer) [1][7][9]

133005-88-6 (cis-isomer) [6][11]

Appearance

White to off-white, or

sometimes green/orange

powder/crystal

[1]

Melting Point >300 °C (decomposes) [1]

The Critical Role of E/Z Isomerism
The central carbon-carbon double bond in the stilbene core gives rise to two geometric

isomers: E (trans) and Z (cis).
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(E)-4,4'-Stilbenedicarboxylic acid (trans)

(Z)-4,4'-Stilbenedicarboxylic acid (cis)
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Caption: Chemical structures of the (E) and (Z) isomers of 4,4'-Stilbenedicarboxylic acid.

The trans isomer possesses a linear, highly symmetric structure, making it an exhaustive

favorite for constructing predictable, extended networks like metal-organic frameworks.[5] In

contrast, the bent geometry of the cis isomer was largely overlooked until recent studies

demonstrated its utility in forming unique, non-interpenetrating 2D sheets and microporous 3D

frameworks with novel topologies.[1][4][5] The choice of isomer is therefore a primary design

parameter for tuning the final properties and structure of a target material.

Part 2: Synthesis Pathways and Methodologies
The synthesis of SDA is a well-established process, yet the choice of method depends on the

desired purity, scale, and available starting materials. The causality behind a chosen synthetic

route often involves balancing yield, reaction conditions, and the environmental impact of

byproducts.

Established Synthetic Workflow: An Exemplar Protocol
One common pathway involves the oxidative coupling of p-toluic acid. This method is

illustrative of the chemical logic required to build the stilbene core.
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Caption: A generalized workflow for the synthesis of 4,4'-Stilbenedicarboxylic acid.

Detailed Protocol: Synthesis via Sulfur and p-Toluic Acid

This protocol describes a method for preparing SDA, which, while requiring high temperatures,

is effective.[13]
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Reactant Preparation: In a high-pressure reactor, thoroughly mix p-toluic acid and elemental

sulfur. A stoichiometric excess of p-toluic acid is typically used.

Inert Atmosphere: Purge the reactor with an inert gas, such as nitrogen, to prevent unwanted

side reactions at high temperatures.

Heating and Reaction: Heat the mixture to approximately 265 °C under pressure (around 5.5

bars).[13] The sulfur acts as a dehydrogenating and coupling agent, facilitating the formation

of the ethene bridge between two molecules of p-toluic acid. This step is critical as it forms

the core stilbene backbone. The high temperature provides the necessary activation energy

for this transformation.

Workup and Purification: After cooling, the crude product is typically a solid mass. It must be

isolated and purified. This often involves:

Dissolving the crude product in a suitable basic aqueous solution (e.g., NaOH) to form the

disodium salt of SDA, which is water-soluble.

Filtering the solution to remove insoluble impurities.

Acidifying the filtrate with a strong acid (e.g., HCl). This protonates the carboxylate groups,

causing the purified 4,4'-Stilbenedicarboxylic acid to precipitate out of the solution.

Collecting the precipitate by filtration, washing with deionized water to remove residual

salts, and drying under a vacuum.

Validation: The final product's identity and purity should be confirmed using analytical

techniques such as NMR spectroscopy, FTIR spectroscopy, and melting point analysis.

Part 3: Core Applications in Research and
Development
The utility of SDA stems directly from its structural features: the two carboxylic acid groups

provide versatile coordination sites for metal ions, while the rigid stilbene linker ensures that the

resulting frameworks are robust and porous.[1]
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Pillar of Metal-Organic Framework (MOF) Chemistry
SDA is a premier organic linker in the field of reticular chemistry. Its linear and rigid nature

allows for the systematic design of porous crystalline materials with exceptionally high surface

areas.[1]

Causality of Application:

Rigidity and Linearity: The trans-SDA molecule acts as a rigid rod, connecting metal-based

secondary building units (SBUs) in a predictable manner. This is fundamental to achieving

long-range order and creating permanent porosity.[1]

Bifunctionality: The two terminal carboxylate groups can coordinate with metal ions in various

modes (monodentate, bidentate, bridging), enabling the formation of 1D, 2D, and 3D network

structures.[5]

These MOFs have demonstrated significant potential in applications such as gas storage,

chemical separations, and heterogeneous catalysis.[2][14] The ability to functionalize the

stilbene core itself (e.g., with amino groups) allows for post-synthetic modification, a powerful

strategy for introducing new functionalities into a pre-formed MOF without altering its topology.

[1]

Caption: Conceptual diagram of SDA linking metal nodes to form a 2D porous network.

A Privileged Scaffold in Medicinal Chemistry
The stilbene scaffold is considered a "privileged structure" in drug design.[15] Natural and

synthetic stilbenoids, such as resveratrol and combretastatin A-4, exhibit a wide range of

biological activities, including anticancer, antioxidant, and anti-inflammatory properties.[15] SDA

serves as a crucial pharmaceutical intermediate, providing a robust core that can be chemically

modified to create complex drug molecules.[2][3] Its dicarboxylic acid functionality allows for its

incorporation into larger molecules, such as peptides or polymers, to act as a linker or to

improve pharmacokinetic properties.

Functionalization of Advanced Materials
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Beyond MOFs, SDA is used to modify the surfaces of other materials to enhance their

properties. A notable example is the covalent functionalization of graphene oxide (GO). By

reacting the carboxyl groups of SDA with the oxygen-containing functional groups on GO, a

hybrid material is formed. This process has been shown to significantly increase the material's

electrochemical capacitance and induce a red-shift in optical absorption, attributed to an

extended π-conjugation system.[1] This makes SDA-functionalized materials promising

candidates for energy storage applications like supercapacitors.[14]

Part 4: Safety, Handling, and Storage
As a laboratory chemical, 4,4'-Stilbenedicarboxylic acid requires careful handling to minimize

risk.

Primary Hazards: The compound is classified as an irritant. It may cause skin irritation

(H315), serious eye irritation (H319), and respiratory irritation (H335).[1][16]

Handling Precautions: Always handle SDA in a well-ventilated area, preferably within a fume

hood, to avoid inhalation of dust.[17][18] Wear appropriate personal protective equipment

(PPE), including safety goggles, gloves, and a lab coat.[16][19] Avoid formation of dust and

aerosols.[18]

First Aid Measures:

Eyes: Immediately rinse with plenty of water for at least 15 minutes. Seek medical

attention if irritation persists.[16][19]

Skin: Wash off with soap and plenty of water. If irritation occurs, seek medical advice.[16]

[19]

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[19]

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[17][18]

Keep it separate from incompatible materials and foodstuffs.

Conclusion and Future Outlook
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4,4'-Stilbenedicarboxylic acid is far more than a simple organic molecule; it is a foundational

tool for precision engineering at the molecular level. Its value is rooted in its structural rigidity,

chemical functionality, and the predictable architectures it can form. While the trans-isomer has

been the workhorse of MOF chemistry for years, emerging research into the cis-isomer is

opening new frontiers in materials design, promising novel framework topologies and

properties.[4][5] As researchers continue to push the boundaries of materials science and drug

discovery, the demand for high-purity, well-characterized SDA will undoubtedly grow, solidifying

its role as an indispensable component in the modern chemist's toolkit.

References
4,4'-Stilbenedicarboxylic acid | C16H12O4 | CID 97794 - PubChem. [Link]

Synthesis of 4,4'-stilbenedicarboxylic acid - PrepChem.com. [Link]

(Z)-4,4′-Stilbene dicarboxylic acid, the overlooked metal–organic framework linker -

CrystEngComm (RSC Publishing). [Link]

CAS No : 100-31-2 | Product Name : 4,4'-Stilbenedicarboxylic Acid | Pharmaffiliates. [Link]

4,4'-cis-Stilbenedicarboxylic acid | C16H12O4 | CID 18647961 - PubChem. [Link]

4,4'-Stilbenedicarboxylic Acid: A Key Organic Intermediate. [Link]

Stilbene-4,4'-dicarboxylic acid Safety Data Sheet - XiXisys.com. [Link]

SAFETY DATA SHEET - Fisher Scientific (trans-isomer). [Link]

(Z)-4,4′-Stilbene dicarboxylic acid, the overlooked metal–organic framework linker -

CrystEngComm (RSC Publishing) DOI:10.1039/D3CE00138E. [Link]

Sourcing Quality: Understanding 4,4'-Stilbenedicarboxylic Acid for Your Needs. [Link]

(Z)-4,4'-Stilbene dicarboxylic acid, the overlooked metal-organic framework linker -

ResearchGate. [Link]

The Use of Stilbene Scaffold in Medicinal Chemistry and Multi-Target Drug Design -

PubMed. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b3152751/docs?utm_src=pdf-body#introduction-the-structural-elegance-and-functional-versatility-of-a-key-building-block
https://pubs.rsc.org/en/content/articlelanding/2023/ce/d3ce00138e
https://pubs.rsc.org/en/content/articlehtml/2023/ce/d3ce00138e
https://www.benchchem.com/product/b3152751/docs?utm_src=pdf-body#introduction-the-structural-elegance-and-functional-versatility-of-a-key-building-block
https://pubchem.ncbi.nlm.nih.gov/compound/97794
https://www.benchchem.com/product/b3152751/docs?utm_src=pdf-body#introduction-the-structural-elegance-and-functional-versatility-of-a-key-building-block
https://www.prepchem.com/synthesis-of-4-4-stilbenedicarboxylic-acid
https://pubs.rsc.org/en/content/articlelanding/2023/ce/d3ce00138e
https://www.benchchem.com/product/b3152751/docs?utm_src=pdf-body#introduction-the-structural-elegance-and-functional-versatility-of-a-key-building-block
https://www.pharmaffiliates.com/en/cas-no-100-31-2
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-cis-Stilbenedicarboxylic-acid
https://www.benchchem.com/product/b3152751/docs?utm_src=pdf-body#introduction-the-structural-elegance-and-functional-versatility-of-a-key-building-block
https://www.atamankimya.com/en/4-4-stilbenedicarboxylic-acid-a-key-organic-intermediate-i-2458
https://www.xixisys.com/dl/sds/100-31-2_sds.html
https://www.fishersci.co.uk/gb/en/assets/msdsproxy?productName=A14619.05&productDescription=4,4%27-Stilbenedicarboxylic+acid,+98%25&vendorId=VN00033897&countryCode=GB&language=en
https://pubs.rsc.org/en/content/articlehtml/2023/ce/d3ce00138e
https://www.benchchem.com/product/b3152751/docs?utm_src=pdf-body#introduction-the-structural-elegance-and-functional-versatility-of-a-key-building-block
https://www.inno-pharmchem.com/news/sourcing-quality-understanding-4-4-stilbenedicarboxylic-acid-for-your-needs-78536319.html
https://www.researchgate.net/publication/369650212_Z-44'-Stilbene_dicarboxylic_acid_the_overlooked_metal-organic_framework_linker
https://pubmed.ncbi.nlm.nih.gov/26845392/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3152751?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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